Cas no 33609-48-2 ((3,4-Dinitrophenyl)(phenyl)methanone)
33609-48-2 structure
Product Name:(3,4-Dinitrophenyl)(phenyl)methanone
CAS No:33609-48-2
MF:C13H8N2O5
MW:272.21302318573
CID:918190
PubChem ID:350395
Update Time:2025-04-19
(3,4-Dinitrophenyl)(phenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (3,4-Dinitrophenyl)(phenyl)methanone
- (3,4-dinitrophenyl)-phenylmethanone
- (3,4-dinitrophenyl)-phenyl-methanone
- 3,4-dinitrobenzophenone
- AC1L6W6B
- AK149205
- CTK1C5576
- NSC509709
- NSC-509709
- AKOS022188960
- DTXSID90325532
- 33609-48-2
- SCHEMBL11014183
-
- Inchi: 1S/C13H8N2O5/c16-13(9-4-2-1-3-5-9)10-6-7-11(14(17)18)12(8-10)15(19)20/h1-8H
- InChI Key: BABWJHLNEZRUHE-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C1C=CC(=C(C=1)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 272.04334
- Monoisotopic Mass: 272.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 109Ų
Experimental Properties
- Density: 1.423
- Boiling Point: 483°C at 760 mmHg
- Flash Point: 245.2°C
- Refractive Index: 1.642
- PSA: 103.35
- LogP: 3.78040
(3,4-Dinitrophenyl)(phenyl)methanone Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
33609-48-2 ((3,4-Dinitrophenyl)(phenyl)methanone) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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